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Compound Focus: Linetastine

CAS No.: 110501-66-1

Cat. No.: S1481853

The table below summarizes the core chemical and pharmacological characteristics of linetastine.

Property Description

CAS Number 159776-68-8 [1]

Alternative Names TMK-688, TMK688, TMK 688, Linazolast, YM 257 [1] [2]
Molecular Formula Css5H40N20s [1]

Molecular Weight 584.7 g/mol [1]

Mechanism of Action Dual 5-Lipoxygenase (5-LOX) inhibitor and histamine receptor

antagonist [1] [3]

Primary Indications Asthma, Atherosclerosis, Peptic Ulcers [1]
(Research)

Linetastine exerts its effects through a dual mechanism, simultaneously inhibiting the production of pro-
inflammatory leukotrienes and blocking the action of histamine [3]. Its active metabolite, TMK777,

contributes significantly to its pharmacological activity [3].
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Linetastine Dual Mechanism of Action
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Linetastine inhibits leukotriene production and blocks histamine receptors to prevent bronchoconstriction.

Key Experimental Data and Protocols

The efficacy of linetastine has been demonstrated through in vitro and in vivo studies. Key quantitative data

from these experiments are summarized below.
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Assay . L
Experimental Model Key Result Citation
Type
In Vitro  Calcium ionophore-stimulated  1Cso for LTBa4 inhibition: 1.2 x Arzneimittelforschung.
human leukocytes 107 molIL; ICso for LTCa 1996
inhibition: 1.5 x 10~7 mol/L [3]
InVivo  Actively sensitized guinea pigs Inhibition of LTB4/LTCa increase  Arzneimittelforschung.
(late asthmatic response) in lungs at 1-10 mgl/kg p.o.; 1996
duration >16 hours [3]
InVivo  Guinea pigs (histamine- Dose-dependent inhibition at 1- Arzneimittelforschung.
induced bronchoconstriction) 10 mg/kg p.o.; duration >24 1996
hours [3]
Ex Vivo Isolated guinea-pig trachea Non-competitive antagonism of Arzneimittelforschung.

histamine-induced contraction;
pD2 = 7.28 [3]

Detailed Experimental Methodologies

1. In Vitro 5-LOX Inhibition Assay in Human Leukocytes

1996

e Cell Preparation: Isolate human peripheral leukocytes using density gradient centrifugation [3].

¢ Stimulation and Inhibition: Pre-incubate cells with linetastine, its active metabolite TMK777, or a
comparator drug (e.g., azelastine). Stimulate leukotriene synthesis by adding calcium ionophore (e.g.,
A23187) [3].

e Measurement: Quantify leukotriene Ba (LTB4) and leukotriene Ca (LTCa4) in the supernatant using
specific radioimmunoassays (RIA) or enzyme immunoassays. Calculate ICso values from
concentration-response curves [3].

2. In Vivo Model of Late Asthmatic Response in Guinea Pigs

e Sensitization: Actively sensitize guinea pigs with ovalbumin [3].

¢ Antigen Challenge & Dosing: Expose sensitized animals to ovalbumin aerosol to induce a late
asthmatic response. Administer linetastine (1-10 mg/kg) orally at a predetermined time before
challenge [3].

e Sample Collection & Analysis: Collect bronchoalveolar lavage (BAL) fluid or lung tissue

homogenates at the peak of the late response. Measure LTB4 and LTCa4 levels via immunoassay to

© 2026 Smolecule. All rights reserved.

3/6

Tech Support


https://pubmed.ncbi.nlm.nih.gov/8955867/
https://pubmed.ncbi.nlm.nih.gov/8955867/
https://pubmed.ncbi.nlm.nih.gov/8955867/
https://pubmed.ncbi.nlm.nih.gov/8955867/
https://pubmed.ncbi.nlm.nih.gov/8955867/
https://www.smolecule.com/products/s1481853?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8955867/
https://pubmed.ncbi.nlm.nih.gov/8955867/
https://pubmed.ncbi.nlm.nih.gov/8955867/
https://www.smolecule.com/products/s1481853?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8955867/
https://www.smolecule.com/products/s1481853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

assess the inhibitory effect of the drug [3].

In Vivo Efficacy Study Workflow
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General workflow for in vivo efficacy studies in sensitized animal models.

Development Status and Rationale for Discontinuation

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8955867/
https://www.smolecule.com/products/s1481853?utm_src=pdf-body-img
https://www.smolecule.com/products/s1481853?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

According to pharmaceutical databases, linetastine has been discontinued from clinical development for all
its investigated indications, which included asthma, allergic rhinitis, atherosclerosis, peptic ulcer, skin cancer,
and thrombosis [2]. The specific reasons for its discontinuation are not detailed in the available search

results. It was originally developed by Terumo and Yamanouchi [2].

Research Implications

Despite its discontinuation, linetastine remains a chemically well-characterized compound [1] and a relevant
example of a dual-mechanism approach in pharmacology. Its design to concurrently target two key

inflammatory pathways highlights a strategic therapeutic rationale for complex diseases like asthma.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | Histamine Receptor | LTR | Lipoxygenase | TargetMol Linetastine [targetmol.com]
2. - AdisInsight Linetastine [adis.springer.com]
3. 5-Lipoxygenase inhibitory and antihistamine activities of linetastine [pubmed.nchi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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